N-(4-BUTYLPHENYL)-N'-[4-(MORPHOLINOMETHYL)PHENYL]UREA

• IUPAC Name: 1-(4-butylphenyl)-3-[4-(morpholin-4-ylmethyl)phenyl]urea
• InChI: InChI=1S/C22H29N3O2/c1-2-3-4-18-5-9-20(10-6-18)23-22(26)24-21-11-7-19(8-12-21)17-25-13-15-27-16-14-25/h5-12H,2-4,13-17H2,1H3,(H2,23,24,26)
• InChI Key: KUHFRCMAVMTPGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)CN3CCOCC3
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

N-(4-BUTYLPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA is a synthetic organic compound that belongs to the class of urea derivatives. These compounds are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and materials science. The unique structure of this compound, featuring both a butylphenyl and a morpholinomethyl group, suggests potential for interesting chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-BUTYLPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA typically involves the reaction of 4-butylaniline with 4-(morpholinomethyl)phenyl isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under controlled temperature conditions to ensure the formation of the desired urea derivative.

Industrial Production Methods

For industrial-scale production, the synthesis might be optimized to improve yield and reduce costs. This could involve the use of more efficient catalysts, alternative solvents, or continuous flow reactors to enhance the reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(4-BUTYLPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, nitrating agents, sulfonating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield nitro derivatives, while reduction could produce amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(4-BUTYLPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA would depend on its specific application. In a biological context, it might interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The pathways involved could include inhibition of enzyme activity, modulation of receptor signaling, or interference with cellular processes.

Comparison with Similar Compounds

Similar Compounds

• N-Phenyl-N’-[4-(morpholinomethyl)phenyl]urea
• N-(4-Butylphenyl)-N’-phenylurea
• N-(4-Butylphenyl)-N’-[4-(piperidin-1-ylmethyl)phenyl]urea

Uniqueness

N-(4-BUTYLPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA is unique due to the presence of both a butylphenyl and a morpholinomethyl group. This combination can result in distinct chemical and biological properties compared to other urea derivatives. The morpholinomethyl group, in particular, can enhance the compound’s solubility and bioavailability, making it a valuable candidate for various applications.